Cas no 10353-05-6 (1-(6R,7R)-2-Carboxy-8-oxo-7-(2-thienylacetyl)amino-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl-pyridinium Thiocyanate)

• Product name: 1-(6R,7R)-2-Carboxy-8-oxo-7-(2-thienylacetyl)amino-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl-pyridinium Thiocyanate
• CAS No: 10353-05-6
• MF: C₁₉H₁₈N₃O₄S₂+^.CNS-
• MW: 474.57632
• CID: 214974
• PubChem ID: 44151931

1-(6R,7R)-2-Carboxy-8-oxo-7-(2-thienylacetyl)amino-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl-pyridinium Thiocyanate Chemical and Physical Properties

Names and Identifiers

• (6R-trans)-1-((2-Carboxy-8-oxo-7-((2-thienylacetyl)amino)-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)pyridinium thiocyanate
• (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,thiocyanate
• (6R-trans)-1-((2-Carboxy-8-oxo-7-((2-thienylacetyl)amino)-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)pyridinium thiocyana
• (6R-trans)-1-[[2-carboxy-8-oxo-7-[(2-thienylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]pyridinium thiocyanate
• 8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[[2-(2-thienyl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid thiocyanate
• DTXSID40145888
• (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;thiocyanate
• 10353-05-6
• EINECS 233-770-3
• 1-(6R,7R)-2-Carboxy-8-oxo-7-(2-thienylacetyl)amino-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl-pyridinium Thiocyanate

• Inchi： InChI=1S/C19H17N3O4S2.CHNS/c23-14(9-13-5-4-8-27-13)20-15-17(24)22-16(19(25)26)12(11-28-18(15)22)10-21-6-2-1-3-7-21;2-1-3/h1-8,15,18H,9-11H2,(H-,20,23,25,26);3H
• InChI Key： LPLXQTKHCISMBB-UHFFFAOYSA-N
• SMILES： [S-]C#N.C(C1=C(C[N+]2C=CC=CC=2)CSC2N1C(=O)C2NC(=O)CC1=CC=CS1)(O)=O

Computed Properties

• Exact Mass: 474.04924
• Monoisotopic Mass: 474.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 114.38
• LogP: 0.85768

1-(6R,7R)-2-Carboxy-8-oxo-7-(2-thienylacetyl)amino-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl-pyridinium Thiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)